2-Chloromethyl-5-nitrobenzo[b]thiophene

• CAS No.: 119198-20-8
• Molecular Formula: C9H6ClNO2S
• Molecular Weight: 227.67 g/mol
• IUPAC Name: 2-(chloromethyl)-5-nitro-1-benzothiophene
• InChI: InChI=1S/C9H6ClNO2S/c10-5-8-4-6-3-7(11(12)13)1-2-9(6)14-8/h1-4H,5H2
• InChI Key: QJSVAGKTWDXHLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(S2)CCl

Description

2-Chloromethyl-5-nitrobenzo[b]thiophene is a useful research compound. Its molecular formula is C9H6ClNO2S and its molecular weight is 227.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (1.0.ml) was added dropwise to a stirred mixture of 5-nitrobenzo[b]thiophene-2-methanol (1.0 g) and pyridine (2 drops) in dichloromethane (10 ml). The solution was stirred at room temperature for 4 hours and then washed with water followed by aqueous sodium bicarbonate solution, and then dried (Na2SO4). The solvent was evaporated and the residue was chromatographed on silica gel. Elution with dichloromethane gave a solid which was crystallised from ethyl acetate to give the title compound (0.73 g), m.p. 110°-112°, used directly in the next stage.